Cas no 54835-70-0 (2-Cyclohexen-1-one,4-[(1E,3R)-3-(â-Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)-)
54835-70-0 structure
Product Name:2-Cyclohexen-1-one,4-[(1E,3R)-3-(â-Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)-
CAS No:54835-70-0
MF:C19H30O8
MW:386.436707019806
CID:376848
PubChem ID:9930064
Update Time:2025-04-19
2-Cyclohexen-1-one,4-[(1E,3R)-3-(â-Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)- Chemical and Physical Properties
Names and Identifiers
-
- Roseoside
- (2R,3E)-4-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl ]-3-buten-2-yl β-D-glucopyranoside
- -Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)-
- roseoside A
- roseoside II
- [ "" ]
- (6S,9R)-6-Hydroxy-3-oxo-alpha-ionol 9-o-beta-D-glucopyranoside
- CHEMBL482383
- (6S,9R)-6-HYDROXY-3-OXO-.ALPHA.-IONOL 9-O-.BETA.-D-GLUCOPYRANOSIDE
- 6S,9R-ROSEOSIDE
- (6S,9R)-roseoside
- (4S)-4-hydroxy-3,5,5-trimethyl-4-[(E,3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one
- FS-10003
- SMR001215826
- MLS000563052
- VOMIFOLIOL 9-O-.BETA.-D-GLUCOPYRANOSIDE
- BLUMENYL A .BETA.-D-GLUCOPYRANOSIDE
- Vomifoliol 9-o-beta-D-glucopyranoside
- 2-CYCLOHEXEN-1-ONE, 4-((1E,3R)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-1-BUTEN-1-YL)-4-HYDROXY-3,5,5-TRIMETHYL-, (4S)-
- E88736
- UNII-BOE4GN3B64
- 54835-70-0
- BOE4GN3B64
- Blumenyl A beta-D-glucopyranoside
- HMS2267F19
- 2-Cyclohexen-1-one, 4-((1E,3R)-3-(beta-D-glucopyranosyloxy)-1-buten-1-yl)-4-hydroxy-3,5,5-trimethyl-, (4S)-
- AKOS032948782
- B0005-144025
- DA-57520
- GLXC-18025
- 2-Cyclohexen-1-one,4-[(1E,3R)-3-(â-Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)-
-
- Inchi: 1S/C19H30O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-7,11,13-17,20,22-25H,8-9H2,1-4H3/b6-5+/t11-,13-,14-,15+,16-,17-,19-/m1/s1
- InChI Key: SWYRVCGNMNAFEK-MHXFFUGFSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H](C)/C=C/[C@]1(C(C)=CC(CC1(C)C)=O)O)O)O)O
Computed Properties
- Exact Mass: 386.19400
- Monoisotopic Mass: 386.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 137A^2
- XLogP3: -1
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 595.9±50.0 °C at 760 mmHg
- Flash Point: 207.8±23.6 °C
- PSA: 136.68000
- LogP: -0.57600
- Vapor Pressure: 0.0±3.8 mmHg at 25°C
2-Cyclohexen-1-one,4-[(1E,3R)-3-(â-Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2-Cyclohexen-1-one,4-[(1E,3R)-3-(â-Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4918-1 mg |
Roseoside |
54835-70-0 | 1mg |
¥2355.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R44140-5mg |
(2R,3E)-4-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl ]-3-buten-2-yl β-D-glucopyranoside |
54835-70-0 | 5mg |
¥4640.0 | 2021-09-08 | ||
| Chengdu Biopurify Phytochemicals Ltd | SBP00175-5mg |
Roseoside |
54835-70-0 | 98% | 5mg |
$480 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | SBP00175-5mg |
Roseoside |
54835-70-0 | 98% | 5mg |
$480 | 2023-09-19 | |
| TargetMol Chemicals | TN4918-5 mg |
Roseoside |
54835-70-0 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN4918-1 mL * 10 mM (in DMSO) |
Roseoside |
54835-70-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | TN4918-5mg |
Roseoside |
54835-70-0 | 5mg |
¥ 11980 | 2024-07-19 | ||
| A2B Chem LLC | AG28372-1mg |
Roseoside |
54835-70-0 | 1mg |
$637.00 | 2023-12-30 | ||
| A2B Chem LLC | AG28372-5mg |
Roseoside |
54835-70-0 | ≥98% | 5mg |
$510.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4918-1 ml * 10 mm |
Roseoside |
54835-70-0 | 1 ml * 10 mm |
¥ 12890 | 2024-07-19 |
2-Cyclohexen-1-one,4-[(1E,3R)-3-(â-Dglucopyranosyloxy)- 1-butenyl]-4-hydroxy-3,5,- 5-trimethyl-,(4S)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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